gamma-Ionone
gamma-Ionone
Gamma-Ionone, also known as g-ionon or fema 3175, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Gamma-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Gamma-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Gamma-ionone can be found in fruits. This makes Gamma-ionone a potential biomarker for the consumption of this food product.
Gamma-ionone is an ionone.
Gamma-ionone is an ionone.
Brand Name:
Vulcanchem
CAS No.:
79-76-5
VCID:
VC21061356
InChI:
InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8,12H,1,5-6,9H2,2-4H3
SMILES:
CC(=O)C=CC1C(=C)CCCC1(C)C
Molecular Formula:
C13H20O
Molecular Weight:
192.30 g/mol
gamma-Ionone
CAS No.: 79-76-5
Cat. No.: VC21061356
Molecular Formula: C13H20O
Molecular Weight: 192.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Gamma-Ionone, also known as g-ionon or fema 3175, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Gamma-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Gamma-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Gamma-ionone can be found in fruits. This makes Gamma-ionone a potential biomarker for the consumption of this food product. Gamma-ionone is an ionone. |
|---|---|
| CAS No. | 79-76-5 |
| Molecular Formula | C13H20O |
| Molecular Weight | 192.30 g/mol |
| IUPAC Name | 4-(2,2-dimethyl-6-methylidenecyclohexyl)but-3-en-2-one |
| Standard InChI | InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8,12H,1,5-6,9H2,2-4H3 |
| Standard InChI Key | SFEOKXHPFMOVRM-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)/C=C/C1C(=C)CCCC1(C)C |
| SMILES | CC(=O)C=CC1C(=C)CCCC1(C)C |
| Canonical SMILES | CC(=O)C=CC1C(=C)CCCC1(C)C |
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